1-(4-chlorophenyl)-N-(1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)cyclopentanecarboxamide

• IUPAC Name: 1-(4-chlorophenyl)-N-(1,3-dimethyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-5-yl)cyclopentane-1-carboxamide
• InChI: InChI=1S/C20H22ClN3O3S/c1-23-17-10-9-16(13-18(17)24(2)28(23,26)27)22-19(25)20(11-3-4-12-20)14-5-7-15(21)8-6-14/h5-10,13H,3-4,11-12H2,1-2H3,(H,22,25)
• InChI Key: ILCJHILNIJDEGS-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)NC(=O)C3(CCCC3)C4=CC=C(C=C4)Cl)N(S1(=O)=O)C
• Molecular Formula: C20H22ClN3O3S
• Molecular Weight: 419.9 g/mol
• CAS No.: 2034586-74-6

Description

1-(4-chlorophenyl)-N-(1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C20H22ClN3O3S and its molecular weight is 419.92. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Properties

Research indicates that compounds structurally related to 1-(4-chlorophenyl)-N-(1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)cyclopentanecarboxamide exhibit antibacterial properties. For instance, a series of novel 1,3,4-thiadiazoles, 1,2,4-triazoles, and 1,3,4-oxadiazoles synthesized by cyclization of substituted thiosemicarbazide demonstrated moderate activity towards Bacillus Subtilis and Escherichia Coli (Deshmukh et al., 2017).

Antimicrobial and Anticancer Applications

Further research into the synthesis of compounds with similar structures has shown promising results in antimicrobial and anticancer applications. Novel 2-substituted-1Hbenzimidazole derivatives have been evaluated for in vitro antimicrobial activity, showing potential as pharmaceutical agents (Abdellatif et al., 2013). Additionally, microwave-assisted synthesis of N-((5-(Substituted methylene amino)-1,3,4-thiadiazol-2-yl)methyl) benzamide derivatives demonstrated significant in vitro anticancer activity against a panel of human cancer cell lines (Tiwari et al., 2017).

Agricultural Applications

Compounds with the thiadiazole core have also found applications in agriculture. Polymeric and Solid Lipid Nanoparticles encapsulating fungicides have shown to improve the release profiles, reduce environmental toxicity, and enhance the efficacy of agricultural chemicals (Campos et al., 2015).

Synthesis of Heterocyclic Compounds

The synthesis of heterocyclic compounds incorporating the thiadiazole scaffold is of significant interest due to their diverse pharmacological activities. For example, the facile synthesis of thiadiazoles and thiadiazolines from amino acids suggests these compounds as valuable tools for asymmetric synthesis, highlighting the versatility of thiadiazole derivatives in chemical synthesis (Regainia et al., 2000).